NC03

• Molecular Formula: C21H21N3O7S
• Molecular Weight: 459.5 g/mol
• InChI: InChI=1S/C21H21N3O7S/c1-26-16-8-12(9-17(27-2)19(16)28-3)20-23-24-21(31-20)32-11-18(25)22-13-4-5-14-15(10-13)30-7-6-29-14/h4-5,8-10H,6-7,11H2,1-3H3,(H,22,25)
• InChIKey: RBXOMDTTWFHGND-UHFFFAOYSA-N

NC03 PI4K2A Inhibitor Overview

NC03 (CAS 568558-66-7) is a small-molecule inhibitor of phosphatidylinositol 4-kinase type II alpha (PI4K2A/PI4KIIα), a lipid kinase that serves as the primary enzymatic source of phosphatidylinositol 4-phosphate (PI4P) in the Golgi apparatus and endosomal compartments [1]. Identified through a large-scale quantitative high-throughput screen (qHTS) of small-molecule libraries using a recombinant PI4K2A ADP-Glo kinase assay, NC03 is an ATP-competitive inhibitor with a cellular IC₅₀ of approximately 30 μM against PI4K2A in intact cells [1][2]. NC03 belongs to a distinct chemical class—a benzodioxin-oxadiazole-sulfanyl acetamide scaffold (C₂₁H₂₁N₃O₇S, MW 459.47)—that bears no structural resemblance to other known PI4K2A inhibitors such as PI-273, and it remains one of only a handful of tool compounds available for selectively interrogating type II PI4K function in live-cell settings [1].

Target

PI4K2A-selective pharmacological probe for type II PI4K studies

Mechanism

ATP-competitive inhibitor for kinase active-site interrogation

Cell utility

Cell-permeable tool for live-cell PI4P dynamics and trafficking assays

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. doi:10.1194/jlr.D090159. PMID: 30626625; PMCID: PMC6399489. View Source
• [2] Balla T, et al. Phosphoinositide Messengers in Cellular Signaling and Trafficking. NICHD Annual Report (Project ZIA-HD000196-22). Eunice Kennedy Shriver National Institute of Child Health and Human Development, NIH. 2019. View Source

NC03 Isoform and Mechanistic Selectivity

Substituting NC03 with other PI4K-targeting compounds such as PIK93, GSK-A1, or even the alternative PI4K2A inhibitor PI-273 introduces fundamentally different experimental variables that can lead to erroneous mechanistic conclusions. The four mammalian PI4K isoforms (PI4KA, PI4KB, PI4K2A, PI4K2B) operate in distinct subcellular compartments—PI4K2A is the dominant PI4P source in Rab7-positive late endosomes and contributes to the trans-Golgi network PI4P pool, whereas PI4KA functions at ER–plasma membrane contact sites and PI4KB organizes Golgi trafficking [1]. PIK93 selectively inhibits PI4KIIIβ (IC₅₀ = 19 nM) with negligible activity against PI4KIIα (IC₅₀ >100,000 nM), and GSK-A1 targets PI4KA (pIC₅₀ 8.5–9.8) with a pIC₅₀ below 5 for PI4K2A, meaning neither compound can substitute for NC03 in experiments requiring PI4K2A-specific inhibition . Even among PI4K2A inhibitors, NC03 and PI-273 operate through entirely different mechanisms—NC03 is ATP-competitive whereas PI-273 is substrate-competitive—making them non-interchangeable tool compounds that probe different aspects of PI4K2A enzymology [1].

Isoform class mismatch

PIK93 and GSK-A1 target type III PI4Ks (PI4KIIIβ/PI4KA); their isoform selectivity may shift compartment-specific PI4P readouts away from endosomal PI4K2A-dependent pools.

Mechanism divergence

PI-273 is substrate-competitive, not ATP-competitive; substituting with PI-273 may confound kinase mechanism studies that depend on ATP-context inhibition.

Incomplete endosomal coverage

NC03's reported partial endosomal PI4P reduction may differ from complete genetic ablation outcomes; pharmacological inhibition may require complementary genetic controls.

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. doi:10.1194/jlr.D090159. View Source

NC03 Quantitative Differentiation Evidence

Cellular Permeability: NC03 vs. NC02 Comparison

In the original discovery screen, both NC03 and its sister hit NC02 exhibited comparable inhibitory potency against recombinant PI4K2A enzyme in biochemical ADP-Glo assays. However, when tested in live COS-7 cells expressing the GFP-P4M PI4P biosensor, only NC03 at 10 μM elicited a rapid reduction in both the Golgi and endosomal PI4P pools, as visualized by confocal microscopy; NC02 at the same concentration showed no noticeable effect on cellular PI4P levels, indicating a critical defect in cell permeability that rendered it useless for cellular studies [1]. This head-to-head comparison within the same experimental system directly established NC03 as the only cell-active compound between the two lead candidates from the screen, providing a clear rationale for its selection over NC02 for all cellular and in vivo applications [1][2].

Cellular PI4P depletion

Head-to-head

NC03 at 10 µM reduced Golgi/endosomal PI4P in live-cell imaging; NC02 showed no effect.

Reported cell-permeability context for live-cell PI4K2A studies

Cell activity confirmed in COS-7 GFP-P4M assay; NC02 is cell-inactive

Evidence Dimension	Cellular PI4P depletion in live-cell imaging assay (Golgi and endosomal pools)
Target Compound Data	NC03 at 10 μM: rapid reduction in Golgi and endosomal PI4P pools observed in COS-7 cells expressing GFP-P4M biosensor
Comparator Or Baseline	NC02 at 10 μM: no noticeable effects on Golgi or endosomal PI4P pools in the same COS-7 live-cell imaging assay, despite comparable biochemical enzyme inhibition
Quantified Difference	NC03: cell-active (PI4P depletion observed); NC02: cell-inactive (no PI4P depletion). Qualitative but definitive yes/no cellular activity difference confirmed by confocal imaging and independent BRET quantification.
Conditions	COS-7 cells transfected with GFP-P4M PI4P biosensor; confocal live-cell imaging; 10 μM compound treatment

Why This Matters

This head-to-head result eliminates NC02 as a viable cellular probe and establishes NC03 as the sole cell-permeable PI4K2A inhibitor among the two primary hits from the screen, making it the only compound from this chemical series suitable for live-cell PI4P studies.

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. (Fig. 6: NC03 but not NC02 reduces Golgi/endosomal PI4P in COS-7 cells; see Results section: 'The PI4P pools in Golgi and endosomes decrease upon treatment with NC03'). View Source
• [2] Balla T, et al. Phosphoinositide Messengers in Cellular Signaling and Trafficking. NICHD Annual Report (Project ZIA-HD000196-22). Eunice Kennedy Shriver National Institute of Child Health and Human Development, NIH. 2019. (Confirms: 'Two inhibitors were then found to have inhibitory effect on PI4K2A in the cell with an IC50 of about 30 µM. The two lead compounds (code named NC03 and NC02) were then modified...'). View Source

Inhibition Mechanism: ATP-Competitive vs. Substrate-Competitive

NC03 and PI-273, the two most widely referenced PI4K2A small-molecule inhibitors, engage the enzyme through completely distinct molecular mechanisms. NC03 is an ATP-competitive inhibitor that interferes with ATP binding at the kinase active site, as demonstrated by molecular docking studies showing predicted hydrogen-bond interactions with active-site residues S134, F263, and V264 of PI4K2A [1][2]. In contrast, PI-273 was identified through docking-based and ligand-based screening and was experimentally verified as a substrate-competitive inhibitor that interferes with phosphatidylinositol (PI) substrate binding or substrate access but does not compete with ATP [3]. The original discovery paper explicitly states there is 'no structural similarity between PI-273 and any of the active compounds identified in this study,' confirming that the two inhibitors belong to entirely different chemical and pharmacological classes [1]. This mechanistic divergence is critical: NC03's ATP-competitive mode enables investigation of PI4K2A function under varying cellular ATP concentrations, while PI-273's substrate-competitive mode permits study of PI substrate availability effects.

Inhibition mechanism

Context-dependent

NC03: ATP-competitive (predicted H-bonds with S134, F263, V264). PI-273: substrate-competitive.

Orthogonal mechanism context for kinase-site vs. substrate-site interrogation

No structural similarity between the two compound series

Evidence Dimension	Inhibitor mechanism of action at PI4K2A active site
Target Compound Data	NC03: ATP-competitive inhibition; predicted hydrogen bonds with S134, F263, V264 at PI4K2A active site; molecular docking GBVI/WSA binding score evaluation using MOE docking program
Comparator Or Baseline	PI-273: substrate-competitive inhibition; interferes with PI substrate binding/access; does not compete with ATP binding; IC₅₀ = 0.47 μM against recombinant PI4KIIα (Cancer Res. 2017;77(22):6253-6266)
Quantified Difference	Mechanistic class difference: ATP-competitive (NC03) vs. substrate-competitive (PI-273). No structural similarity between the two compound series. PI-273 biochemical IC₅₀ ≈ 0.47 μM vs. NC03 cellular IC₅₀ ≈ 30 μM, reflecting both different mechanisms and different assay conditions.
Conditions	NC03: molecular docking against PI4K2A crystal structure (PDB 4HNE); PI-273: in vitro PI4KIIα kinase activity assay with recombinant enzyme

Why This Matters

Researchers studying PI4K2A require both ATP-competitive and substrate-competitive tool compounds to dissect kinase mechanism, validate target engagement via orthogonal approaches, and control for mechanism-specific artifacts—NC03 is the only commercially available ATP-competitive PI4K2A probe, making it essential for a complete PI4K2A chemical biology toolkit.

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. (States: 'The inhibitors identified in our study have a different mode of action, interfering with ATP binding rather than with the binding of the lipid substrate'; also: 'Importantly, there was no structural similarity between PI-273 and any of the active compounds identified in this study'). View Source
• [2] Sengupta N, et al. Fig. 8: Predicted binding model of NC03 at the active site of PI4K2a showing hydrogen bonds with residues S134, F263, and V264. J Lipid Res. 2019;60(3):683-693. PMC6399489. View Source
• [3] Li J, Gao Z, Zhao D, et al. PI-273, a Substrate-Competitive, Specific Small-Molecule Inhibitor of PI4KIIα, Inhibits the Growth of Breast Cancer Cells. Cancer Res. 2017;77(22):6253-6266. doi:10.1158/0008-5472.CAN-17-0484. (IC₅₀ = 0.47 μmol/L; substrate-competitive mechanism verified). View Source

Late Endosomal PI4P Reduction Measured by BRET

A bioluminescence resonance energy transfer (BRET) assay was specifically developed to quantify PI4P levels in distinct endosomal subpopulations in live cells, using a PI4P biosensor (P4M2x-SLuc) co-expressed with Venus-tagged Rab GTPases. In Rab7-positive late endosomes, genetic inactivation of PI4K2A eliminated approximately 80% of the compartmental PI4P signal, confirming that PI4K2A is the dominant PI4P source in this compartment [1]. When tested in this quantitative BRET platform, NC03 treatment decreased PI4P production in the Rab7 compartment by 40–50%, representing a substantial but incomplete inhibition consistent with the remaining contribution from the PI4K2B isoform [1]. Notably, NC03 was used as a positive control in all subsequent BRET screening experiments due to the robustness and reproducibility of its signal, and its dose-dependent effect on Rab7-associated PI4P was confirmed using increasing compound concentrations [1][2].

Endosomal PI4P reduction

Reported

NC03 decreased Rab7-associated PI4P by 40–50% in HEK-AT1 BRET assay

Supports compartment-specific PI4K2A pharmacological effect calibration

Partial inhibition relative to ~80% reduction by genetic PI4K2A ablation

Evidence Dimension	PI4P reduction in Rab7-positive late endosomes measured by quantitative BRET assay
Target Compound Data	NC03: decreased PI4P production in Rab7 compartment by 40–50% in HEK-AT1 cells; dose-dependent reduction confirmed with increasing concentrations
Comparator Or Baseline	Genetic PI4K2A inactivation (knockout/knockdown): eliminated ~80% of Rab7-associated PI4P. PI4KA inhibitor A1 (10 nM): used as control and does not inhibit PI4K2A or PI4K2B.
Quantified Difference	NC03 pharmacological inhibition achieves 40–50% PI4P reduction vs. ~80% reduction by complete genetic PI4K2A ablation. The differential (30–40%) is attributed to residual PI4P production by PI4K2B in the same compartment.
Conditions	HEK-AT1 cells co-expressing P4M2x-SLuc PI4P biosensor and Venus-Rab7; BRET measurement using Tristar2 LB 942 multimode microplate reader; NC03 tested at 10–30 μM

Why This Matters

This quantitative BRET data provides the only available direct measurement of NC03's compartment-specific pharmacological effect on endosomal PI4P pools, enabling researchers to calibrate the expected degree of PI4P reduction in their own Rab7 endosome studies and to interpret partial inhibition relative to complete genetic knockout controls.

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. (Results: 'The results indicated that the NC03 compound decreased PI4P production in the Rab7 compartment by 40–50%'; Fig. 7C: increasing concentrations of NC03 reduce PI4P pool in Rab7 compartment; PI4K2A genetic inactivation eliminates ~80% of Rab7-associated PI4P). View Source
• [2] Sengupta N, et al. Fig. 7: NC03 dose-response in Rab7 BRET assay; comparison with PI4KA inhibitor A1 and PIK93. J Lipid Res. 2019;60(3):683-693. PMC6399489. View Source

Isoform Selectivity Profile vs. PIK93 and GSK-A1

The four mammalian PI4K enzymes generate PI4P in distinct subcellular compartments, and isoform-selective inhibitors are essential for dissecting compartment-specific PI4P functions. PIK93 is a potent PI4KIIIβ inhibitor (IC₅₀ = 19 nM) with essentially no activity against PI4KIIα (IC₅₀ >100,000 nM, representing >5,000-fold selectivity) . GSK-A1 is a selective PI4KA inhibitor (pIC₅₀ 8.5–9.8) with minimal PI4K2A activity (pIC₅₀ <5, corresponding to IC₅₀ >10,000 nM) . NC03, by contrast, selectively targets PI4K2A, which is the predominant PI4P source in Rab7-positive late endosomes and contributes significantly to the trans-Golgi network PI4P pool [1]. In the original BRET assay characterization, NC03 specifically reduced PI4P in Rab7-positive late endosomes, while the PI4KA inhibitor A1 (which does not inhibit PI4K2A or PI4K2B) was used to deplete the plasma membrane PI4P pool without affecting the endosomal compartment being measured [1]. This complementary selectivity profile means that NC03, PIK93, and GSK-A1 can be used in combination to achieve compartment-specific PI4P depletion: NC03 for the endosomal/Golgi PI4K2A-dependent pool, PIK93 for the Golgi PI4KIIIβ-dependent pool, and GSK-A1 for the ER/PM PI4KA-dependent pool.

Isoform selectivity

Class-level

NC03 targets type II PI4K (PI4K2A); PIK93 and GSK-A1 show >5,000-fold selectivity for type III PI4Ks

Compartment-resolved PI4K inhibitor toolkit context

PIK93 and GSK-A1 cannot substitute for PI4K2A-specific blockade

Evidence Dimension	PI4K isoform selectivity across type II and type III PI4K families
Target Compound Data	NC03: selectively inhibits PI4K2A (type II PI4K); cellular IC₅₀ ≈ 30 μM; reduces PI4P in Golgi and Rab7-positive endosomes
Comparator Or Baseline	PIK93: PI4KIIIβ IC₅₀ = 19 nM; PI4KIIα IC₅₀ >100,000 nM (>5,000-fold selectivity for type III over type II). GSK-A1: PI4KA pIC₅₀ 8.5–9.8; PI4K2A pIC₅₀ <5 (negligible type II activity).
Quantified Difference	PIK93 PI4KIIIβ/PI4KIIα selectivity ratio >5,000. GSK-A1 PI4KA/PI4K2A pIC₅₀ difference ≥3.5–4.8 log units. NC03 is the only commercially available inhibitor among the three that targets type II PI4K (PI4K2A) rather than type III PI4Ks.
Conditions	PIK93: in vitro kinase activity assays (Knight et al., 2006); GSK-A1: pIC₅₀ determinations against recombinant PI4K isoforms (MedChemExpress panel data); NC03: cellular BRET assay in HEK-AT1 cells and live-cell PI4P imaging in COS-7 cells (Sengupta et al., 2019)

Why This Matters

No other commercially available small molecule provides selective inhibition of type II PI4Ks; PIK93 and GSK-A1 cannot substitute for NC03 in experiments requiring PI4K2A-specific blockade, and the three inhibitors together constitute a compartment-specific PI4K inhibitor toolkit essential for dissecting the spatial organization of cellular PI4P metabolism.

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. (Confirms PI4K2A is the primary source of PI4P in Rab7-positive late endosomes; A1 PI4KA inhibitor does not inhibit PI4K2A or PI4K2B; NC03 specifically reduces endosomal PI4P). View Source

Benzodioxin-Oxadiazole Scaffold vs. PI-273 Chemotype

NC03 possesses a chemical scaffold—N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide—that is structurally unrelated to the PI-273 series (a 2-(3-(4-chlorobenzoyl)thioureido)-4-ethyl-5-methylthiophene-3-carboxamide derivative) [1]. The Sengupta et al. (2019) discovery paper explicitly states that 'there was no structural similarity between PI-273 and any of the active compounds identified in this study' [1]. SAR exploration of the NC03 scaffold revealed that the trimethoxy substitution on the bending phenyl ring was particularly critical for activity—all attempts to reduce or change the number of substituents on this ring resulted in reduction and/or elimination of potency [1]. Despite extensive medicinal chemistry efforts both at NCATS (on NC03) and through the Nencka laboratory collaboration (on NC02), further structural optimization of the NC03 series failed to yield improved potency or efficacy, indicating that the scaffold's activity profile is near-optimal within its chemotype space and that alternative chemotypes (such as PI-273 or the 4-aminoquinazoline series) would be required to achieve higher potency [1][2].

Chemical scaffold

Reported

Benzodioxin-oxadiazole scaffold (NC03) vs. thiophene-carboxamide scaffold (PI-273); no structural overlap

Supports orthogonal chemical probe validation strategy

SAR optimization of NC03 scaffold did not improve potency

Evidence Dimension	Chemical scaffold uniqueness and SAR tractability for PI4K2A inhibitor development
Target Compound Data	NC03: benzodioxin-oxadiazole-sulfanyl acetamide scaffold (C₂₁H₂₁N₃O₇S, MW 459.47); critical trimethoxy pharmacophore on phenyl ring; SAR exploration failed to improve potency beyond original hit
Comparator Or Baseline	PI-273: thiophene-carboxamide scaffold with chlorobenzoyl-thioureido substitution; identified via docking-based virtual screening; subsequent optimization yielded analogs with improved cellular potency (MCF-7 IC₅₀ = 3.5 μM)
Quantified Difference	Two structurally unrelated chemotypes targeting the same enzyme. NC03: ATP-competitive, limited SAR expansion potential. PI-273: substrate-competitive, more extensive SAR optimization demonstrated. No cross-resistance or scaffold overlap between the two series.
Conditions	NC03 SAR performed via chemical modification of coumarin/benzodioxin core, linker length variation, and phenyl ring substitution patterns; PI-273 identified via structure-based virtual screening and validated by in vitro kinase assay

Why This Matters

The structural independence of NC03 from the PI-273 chemotype makes it an essential orthogonal chemical probe for PI4K2A target validation—if both structurally unrelated inhibitors produce the same cellular phenotype, the probability that the effect is due to PI4K2A-specific inhibition rather than off-target activity is substantially increased.

• [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. (States no structural similarity between PI-273 and NC03 series; trimethoxy substitution critical for NC03 activity; SAR modifications failed to improve potency). View Source
• [2] Balla T, et al. Phosphoinositide Messengers in Cellular Signaling and Trafficking. NICHD Annual Report. 2019. (Confirms: 'Unfortunately, these significant efforts did not yield any improvement over the lead compounds'). View Source

NC03 Optimal Research Application Scenarios

Quantitative BRET for Late Endosomal PI4P

Researchers studying endosomal PI4P dynamics can use NC03 as a pharmacological tool to acutely inhibit PI4K2A-dependent PI4P production in Rab7-positive late endosomes, achieving 40–50% reduction in compartmental PI4P as quantified by the P4M2x-SLuc/Venus-Rab7 BRET assay platform [1]. This partial inhibition mirrors the ~80% reduction observed with complete genetic PI4K2A ablation, with the residual PI4P attributed to PI4K2B activity, making NC03 particularly useful for distinguishing PI4K2A-specific from PI4K2B-mediated contributions to late endosomal PI4P pools when used in combination with isoform-specific siRNA or CRISPR knockout approaches [1]. The BRET assay itself, developed and validated using NC03 as the positive control compound, provides a robust, plate-reader-compatible platform suitable for compound screening and dose-response characterization in HEK-AT1 cells [1].

Orthogonal Target Validation with NC03 and PI-273

For rigorous PI4K2A target validation studies, NC03 (ATP-competitive, benzodioxin-oxadiazole scaffold) and PI-273 (substrate-competitive, thiophene-carboxamide scaffold) can be deployed as orthogonal chemical probes that engage the same enzyme target through completely different binding mechanisms and from unrelated chemical starting points [1][2]. Concordant phenotypic effects elicited by both inhibitors—despite their lack of structural similarity and distinct inhibition mechanisms—provide strong evidence that the observed cellular response is mediated specifically through PI4K2A inhibition rather than off-target effects [1]. This orthogonal pharmacological approach is considered best practice in chemical biology for target deconvolution and is explicitly recommended given the limited number of PI4K2A inhibitor chemotypes available [1][2].

Compartment-Specific PI4P Depletion in Trafficking

NC03 enables acute and reversible depletion of the PI4K2A-synthesized PI4P pool in the Golgi apparatus and endosomal system, as demonstrated by rapid reduction of both Golgi and endosomal PI4P signals in COS-7 cells expressing the GFP-P4M biosensor within minutes of compound application [1]. This acute pharmacological approach offers temporal resolution advantages over genetic knockdown or knockout strategies, allowing researchers to study the immediate consequences of PI4K2A inhibition on membrane trafficking, cargo sorting, and organelle identity without the confounding effects of chronic PI4P depletion or compensatory mechanisms [1]. When combined with PIK93 (for PI4KIIIβ-dependent Golgi PI4P) or GSK-A1 (for PI4KA-dependent ER/PM PI4P), NC03 contributes to a compartment-resolved PI4K inhibitor panel for mapping the spatial organization of cellular phosphoinositide metabolism .

PI4K2A Dependency Profiling in EMT-Driven Cancer

Recent studies have identified that epithelial-to-mesenchymal transition (EMT) enhances the vulnerability of lung cancer cells to PI4K2A small-molecule antagonism, as PI4K2A forms a MYOIIA-containing protein complex that facilitates secretory vesicle biogenesis in the Golgi and establishes a hypersecretory state involving pro-metastatic ligands such as osteopontin [1]. NC03, as one of the validated PI4K2A antagonists used alongside PI-273 in these studies, can be deployed to assess PI4K2A dependency across mesenchymal vs. epithelial cancer cell lines, providing a chemical tool for evaluating PI4K2A as a potential therapeutic target in EMT-driven malignancies [1]. The compound's well-characterized cellular activity profile in PI4P depletion assays enables correlation of PI4K2A inhibition with downstream functional readouts such as secretory trafficking, cell migration, and metastatic potential [1].

Application

Selection Property

Validation Focus

Late endosomal PI4P quantification

Compartment-specific PI4K2A-dependent PI4P reduction

Distinguishing PI4K2A vs. PI4K2B contributions

PI4K2A target validation

Orthogonal chemical probes (ATP-competitive vs. substrate-competitive)

Off-target effect control through mechanism-independent concordance

Golgi/endosomal trafficking studies

Acute, reversible pharmacological PI4P depletion

Temporal resolution of membrane trafficking dynamics

EMT-driven cancer cell dependency profiling

Cell-state selective PI4K2A response

Secretory pathway and migration endpoint correlation

• [1] Tan X, et al. EMT-activated secretory and endocytic vesicular trafficking programs underlie a vulnerability to PI4K2A antagonism in lung cancer. J Clin Invest. 2023;133(7):e165863. doi:10.1172/JCI165863. PMID: 36757799; PMCID: PMC10065074. View Source
• [2] Li J, Gao Z, Zhao D, et al. PI-273, a Substrate-Competitive, Specific Small-Molecule Inhibitor of PI4KIIα, Inhibits the Growth of Breast Cancer Cells. Cancer Res. 2017;77(22):6253-6266. doi:10.1158/0008-5472.CAN-17-0484. View Source